Cas no 810682-18-9 (1,3-Dioxaspiro[4.5]decan-7-one,2,2,6,6,8-pentamethyl-, (5S)-)

• Product Name: 1,3-Dioxaspiro[4.5]decan-7-one,2,2,6,6,8-pentamethyl-, (5S)-
• CAS No: 810682-18-9
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 715239
• PubChem ID: 11183736
• Update Time: 2025-04-19

1,3-Dioxaspiro[4.5]decan-7-one,2,2,6,6,8-pentamethyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxaspiro[4.5]decan-7-one,2,2,6,6,8-pentamethyl-, (5S)-
• 1,3-Dioxaspiro[4.5]decan-7-one,2,2,6,6,8-pentamethyl-,(5S)-(9CI)
• 810682-18-9

• Inchi： 1S/C13H22O3/c1-9-6-7-13(11(2,3)10(9)14)8-15-12(4,5)16-13/h9H,6-8H2,1-5H3/t9?,13-/m1/s1
• InChI Key： GQDGYIPJMKFXRF-WCRCJTMVSA-N
• SMILES： O1C(C)(C)OC[C@]21CCC(C)C(C2(C)C)=O

Computed Properties

• Exact Mass: 226.15700
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.53330